Cas no 101394-37-0 ((3S)-pyrrolidine-3-thiol;hydrochloride)

• Product Name: (3S)-pyrrolidine-3-thiol;hydrochloride
• CAS No: 101394-37-0
• MF: C₄H₁₀ClNS
• MW: 139.64689874649
• MDL: MFCD27986979
• CID: 3300435
• PubChem ID: 86745273
• Update Time: 2025-11-01

(3S)-pyrrolidine-3-thiol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-PYRROLIDINETHIOL, HYDROCHLORIDE, (S)-
• (S)-3-Mercaptopyrrolidine hydrochloride
• (3S)-pyrrolidine-3-thiol;hydrochloride
• CS-0185417
• BOKKMODFTCFDDY-WCCKRBBISA-N
• EN300-19313162
• SCHEMBL9855170
• (3S)-pyrrolidine-3-thiolhydrochloride
• 101394-37-0
• (3S)-pyrrolidine-3-thiol hydrochloride

• MDL： MFCD27986979
• Inchi： 1S/C4H9NS.ClH/c6-4-1-2-5-3-4;/h4-6H,1-3H2;1H/t4-;/m0./s1
• InChI Key： BOKKMODFTCFDDY-WCCKRBBISA-N
• SMILES： S[C@@H]1CNCC1.Cl

Computed Properties

• Exact Mass: 139.022248g/mol
• Monoisotopic Mass: 139.022248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 46.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 139.65g/mol
• Topological Polar Surface Area: 13Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on (3S)-pyrrolidine-3-thiol;hydrochloride

Introduction to (3S)-pyrrolidine-3-thiol;hydrochloride (CAS No. 101394-37-0)

(3S)-pyrrolidine-3-thiol;hydrochloride is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. With the CAS number 101394-37-0, this compound has garnered attention for its unique structural properties and potential applications in drug development. The thiol group and the specific stereochemistry at the pyrrolidine ring make it a versatile intermediate in synthesizing various bioactive molecules.

The compound’s structure, featuring a chiral center at the 3-position of the pyrrolidine ring, allows for the exploration of enantioselective synthesis and pharmacological activity. This stereochemical feature is crucial in medicinal chemistry, as it can significantly influence the biological activity and selectivity of drug candidates. The hydrochloride salt form enhances the solubility and stability of the compound, making it more suitable for further chemical modifications and biological studies.

In recent years, there has been growing interest in the development of novel therapeutic agents that target specific biological pathways. (3S)-pyrrolidine-3-thiol;hydrochloride has been identified as a promising scaffold for designing molecules that interact with enzymes and receptors involved in various diseases. For instance, studies have shown its potential in inhibiting certain kinases and proteases, which are key players in cancer and inflammatory disorders.

One of the most exciting applications of this compound is in the field of immunotherapy. Researchers have been exploring its ability to modulate immune responses by interacting with immune cells and signaling pathways. The thiol group in (3S)-pyrrolidine-3-thiol;hydrochloride can participate in redox reactions, which are essential for regulating immune cell function. This property makes it a valuable candidate for developing immunomodulatory drugs that could help treat autoimmune diseases and enhance anti-tumor immunity.

The synthesis of (3S)-pyrrolidine-3-thiol;hydrochloride involves multi-step organic reactions, including stereoselective transformations to achieve the desired (S)-configuration. Advanced synthetic techniques such as asymmetric hydrogenation and chiral auxiliary methods have been employed to ensure high enantiomeric purity. These synthetic strategies not only highlight the compound’s complexity but also demonstrate the advancements in synthetic organic chemistry that enable the production of such sophisticated molecules.

Recent research has also focused on understanding the pharmacokinetic properties of (3S)-pyrrolidine-3-thiol;hydrochloride. Studies using computational modeling and experimental techniques have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. This information is crucial for optimizing drug formulations and predicting clinical efficacy. The hydrochloride salt form has been found to improve oral bioavailability, making it a more practical candidate for therapeutic applications.

The potential therapeutic applications of (3S)-pyrrolidine-3-thiol;hydrochloride extend beyond immunotherapy. Preliminary studies suggest that it may have neuroprotective effects by interacting with neurotransmitter systems involved in neurological disorders such as Alzheimer’s disease and Parkinson’s disease. The ability of the thiol group to cross the blood-brain barrier has opened up new avenues for developing central nervous system (CNS) drugs.

In conclusion, (3S)-pyrrolidine-3-thiol;hydrochloride (CAS No. 101394-37-0) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features, stereochemical properties, and biological activities make it a valuable scaffold for designing novel therapeutic agents. As research continues to uncover new applications and synthetic strategies, this compound is poised to play a crucial role in addressing various diseases and improving patient outcomes.